Cas no 1909308-76-4 (3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid)

• Product Name: 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid
• CAS No: 1909308-76-4
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• MDL: MFCD29763016
• CID: 4628551
• PubChem ID: 121553718
• Update Time: 2025-05-30

3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl]-2-methylpropanoic acid
• 3-[1-(ethoxymethyl)-3,5-dimethylpyrazol-4-yl]-2-methylpropanoic acid
• 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid

• MDL： MFCD29763016
• Inchi： 1S/C12H20N2O3/c1-5-17-7-14-10(4)11(9(3)13-14)6-8(2)12(15)16/h8H,5-7H2,1-4H3,(H,15,16)
• InChI Key： RMDKLJYORYQNMI-UHFFFAOYSA-N
• SMILES： O(CC)CN1C(C)=C(C(C)=N1)CC(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4

Additional information on 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid

Professional Introduction to Compound with CAS No 1909308-76-4 and Product Name: 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid

The compound with the CAS number 1909308-76-4 and the product name 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a pyrazole core and an ethoxymethyl substituent, contribute to its distinctive chemical properties and biological interactions.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their ability to modulate various biological pathways. The 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid structure combines the stability of the dimethylpyrazole scaffold with the bioisosteric properties of the ethoxymethyl group, making it a promising candidate for further investigation. This compound has shown potential in preclinical studies as an inhibitor of certain enzymes involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of this compound is its interaction with biological targets. The pyrazole ring is known for its ability to engage with enzymes and receptors in a manner that can lead to therapeutic effects. Specifically, the 3,5-dimethylpyrazole moiety enhances the compound's binding affinity to target proteins, while the ethoxymethyl group provides additional flexibility, allowing for optimal positioning within the active site. This dual functionality has been observed to improve pharmacokinetic profiles, including solubility and bioavailability.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Studies using molecular dynamics simulations have revealed that the 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid molecule adopts a conformation that is highly favorable for binding to its intended targets. These simulations have also highlighted the importance of the ethoxymethyl group in stabilizing interactions through hydrogen bonding and hydrophobic effects.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrazole core, followed by functionalization at the 1-position with an ethoxymethyl group. The introduction of the dimethyl substituents at positions 3 and 5 further refines the molecular structure, enhancing its biological activity. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity in these reactions.

From a pharmacological perspective, the 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid has demonstrated promising results in vitro. Initial cell-based assays have shown inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammatory processes. Additionally, preliminary data suggest that this compound may exhibit antioxidant properties, making it a potential candidate for treating oxidative stress-related conditions.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. In preclinical models, the 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid has shown minimal toxicity at tested doses, indicating good safety margins. Further studies are underway to evaluate its long-term effects and potential side reactions. These experiments are crucial for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural motifs found in many bioactive natural products have inspired synthetic chemists to develop novel molecules with enhanced biological activity. The pyrazole scaffold is one such example, with numerous derivatives having been explored for their pharmacological properties. By leveraging natural product structures while incorporating synthetic modifications, compounds like the 3-1-(ethoxymethyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-methylpropanoic acid can offer improved efficacy and reduced side effects compared to existing treatments.

As research in medicinal chemistry continues to evolve, so do the tools available for drug discovery. High-throughput screening (HTS) technologies allow for rapid testing of large libraries of compounds against various biological targets. The use of machine learning algorithms further accelerates this process by predicting potential hits based on structural features alone. These advancements have made it possible to identify promising candidates like the 3-(1-(ethoxymethyl)-3,5-dimethylpyrazolyl)butanoic acid (CAS No 19093087654) more efficiently than ever before.

In conclusion, the compound with CAS number 19093087654, specifically named as 3-(1-(ethoxymethyl)-3,5-dimethylpyrazolyl)butanoic acid, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to improve through advanced computational methods and synthetic techniques, compounds like this one hold great promise for addressing unmet medical needs in various therapeutic areas.